1-(4-ethoxy-3-methylbenzoyl)-4-phenylpiperazine

• IUPAC Name: (4-ethoxy-3-methylphenyl)-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C20H24N2O2/c1-3-24-19-10-9-17(15-16(19)2)20(23)22-13-11-21(12-14-22)18-7-5-4-6-8-18/h4-10,15H,3,11-14H2,1-2H3
• InChI Key: NIEKOJPIBVHRJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3)C
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

1-(4-ethoxy-3-methylbenzoyl)-4-phenylpiperazine is an organic compound that belongs to the class of piperazines. Piperazines are heterocyclic amines that contain a six-membered ring with two nitrogen atoms at opposite positions. This compound is characterized by the presence of an ethoxy group, a methyl group, and a phenyl group attached to the piperazine ring. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-ethoxy-3-methylbenzoyl)-4-phenylpiperazine typically involves the following steps:

Starting Materials: The synthesis begins with 4-ethoxy-3-methylbenzoic acid and phenylpiperazine as the primary starting materials.

Acylation Reaction: The 4-ethoxy-3-methylbenzoic acid is first converted to its corresponding acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride (COCl)₂.

Coupling Reaction: The acid chloride is then reacted with phenylpiperazine in the presence of a base such as triethylamine (TEA) or pyridine to form this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(4-ethoxy-3-methylbenzoyl)-4-phenylpiperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: The compound can undergo nucleophilic substitution reactions where the ethoxy or methyl groups are replaced by other substituents.

Common Reagents and Conditions

Oxidation: KMnO₄ in acidic or basic medium.

Reduction: LiAlH₄ in anhydrous ether or NaBH₄ in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperazines with different functional groups.

Scientific Research Applications

1-(4-ethoxy-3-methylbenzoyl)-4-phenylpiperazine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-ethoxy-3-methylbenzoyl)-4-phenylpiperazine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine
• 1-(4-ethoxy-3-methylbenzoyl)-4-methylpiperidine
• 1-(4-ethoxy-3-methylbenzoyl)-4-piperidinecarboxamide

Uniqueness

1-(4-ethoxy-3-methylbenzoyl)-4-phenylpiperazine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for specific interactions with molecular targets, making it valuable in various research applications.